4-hydroxymonic acid
4-hydroxymonic acid
Brand Name:
Vulcanchem
CAS No.:
153715-18-5
VCID:
VC0138195
InChI:
InChI=1S/C17H28O7/c1-9(11(3)18)5-4-6-12-8-24-17(16(23)15(12)22)14(21)10(2)7-13(19)20/h4-5,7,9,11-12,14-18,21-23H,6,8H2,1-3H3,(H,19,20)/b5-4+,10-7+/t9?,11-,12?,14+,15+,16+,17-/m0/s1
SMILES:
CC(C=CCC1COC(C(C1O)O)C(C(=CC(=O)O)C)O)C(C)O
Molecular Formula:
C17H28O7
Molecular Weight:
344.4 g/mol
4-hydroxymonic acid
CAS No.: 153715-18-5
Main Products
VCID: VC0138195
Molecular Formula: C17H28O7
Molecular Weight: 344.4 g/mol
CAS No. | 153715-18-5 |
---|---|
Product Name | 4-hydroxymonic acid |
Molecular Formula | C17H28O7 |
Molecular Weight | 344.4 g/mol |
IUPAC Name | (E,4R)-4-[(2S,3R,4R)-3,4-dihydroxy-5-[(E,5S)-5-hydroxy-4-methylhex-2-enyl]oxan-2-yl]-4-hydroxy-3-methylbut-2-enoic acid |
Standard InChI | InChI=1S/C17H28O7/c1-9(11(3)18)5-4-6-12-8-24-17(16(23)15(12)22)14(21)10(2)7-13(19)20/h4-5,7,9,11-12,14-18,21-23H,6,8H2,1-3H3,(H,19,20)/b5-4+,10-7+/t9?,11-,12?,14+,15+,16+,17-/m0/s1 |
Standard InChIKey | QJONCKCRAFYVBD-VRPGCYOISA-N |
Isomeric SMILES | C[C@@H](C(C)/C=C/CC1CO[C@H]([C@@H]([C@@H]1O)O)[C@@H](/C(=C/C(=O)O)/C)O)O |
SMILES | CC(C=CCC1COC(C(C1O)O)C(C(=CC(=O)O)C)O)C(C)O |
Canonical SMILES | CC(C=CCC1COC(C(C1O)O)C(C(=CC(=O)O)C)O)C(C)O |
Synonyms | 4-hydroxymonic acid |
PubChem Compound | 6443707 |
Last Modified | Nov 11 2021 |
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